3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid

• IUPAC Name: 3-[1-(spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C17H22N2O4/c20-15(12-10-17(12)5-1-2-6-17)19-7-3-11(4-8-19)13-9-14(16(21)22)23-18-13/h9,11-12H,1-8,10H2,(H,21,22)
• InChI Key: POFHHVXLWJGYQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC2C(=O)N3CCC(CC3)C4=NOC(=C4)C(=O)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid.

Mechanism of Action

The mechanism of action of 3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid is not fully understood. However, it is believed to interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid is its high purity and yield, making it an ideal compound for laboratory experiments. However, one of the major limitations is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the investigation of its potential applications in the treatment of various diseases, such as neurodegenerative diseases and cancer. Additionally, the study of its mechanism of action and its interactions with specific receptors in the body could lead to the development of more targeted and effective drugs.

Synthesis Methods

The synthesis of 3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid involves a multistep process. The initial step involves the formation of a spirocyclic intermediate, which is then subjected to various reactions to obtain the final product. The synthesis method has been extensively studied and optimized to yield high-quality product with high yield and purity.

Scientific Research Applications

3-[1-(Spiro[2.4]heptane-2-carbonyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid has shown great potential in various scientific research applications. It has been extensively studied in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for various diseases. It has also been studied in the field of organic chemistry, where it has been used as a building block for the synthesis of other complex molecules.